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Compound of Interest

Compound Name: Pinaverium bromide-d4

Cat. No.: B12415159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Pinaverium
bromide-d4 in organic solvents. It includes available quantitative data, detailed experimental
protocols for solubility determination, and visualizations of the compound's mechanism of
action and relevant experimental workflows.

Introduction to Pinaverium Bromide-d4

Pinaverium bromide is a spasmolytic agent that acts as a selective L-type voltage-gated
calcium channel blocker in the smooth muscle cells of the gastrointestinal (Gl) tract.[1][2][3] By
inhibiting calcium ion influx, it prevents smooth muscle contraction and relaxes the Gl tract,
making it an effective treatment for symptoms associated with irritable bowel syndrome (IBS).

[11[31[4]

Pinaverium bromide-d4 is the deuterium-labeled version of Pinaverium bromide. Deuterated
compounds are frequently used as internal standards in analytical and pharmacokinetic studies
due to their similar chemical properties to the parent drug but distinct mass, allowing for precise
guantification.[5][6] Understanding the solubility of this compound is critical for the development
of analytical methods and formulations.

Solubility Profile of Pinaverium Bromide
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Quantitative solubility data for Pinaverium bromide-d4 is not widely published. However, the

physicochemical properties of deuterated compounds are generally very similar to their non-

deuterated counterparts. Therefore, the solubility data for Pinaverium bromide can serve as a

strong proxy for Pinaverium bromide-d4.

The available data indicates that Pinaverium bromide is soluble in several common organic and

aqueous solvents. The quantitative data from various sources is summarized below.

Solvent Reported Solubility  Compound Source(s)
Dimethyl Sulfoxide _ _ _

=10 mg/mL Pinaverium bromide [718]
(DMSO)
Dimethyl Sulfoxide 50 mg/mL (requires ) ) )

Pinaverium bromide [9]

(DMSO) ultrasound)
Dimethyl Sulfoxide ) ] ]

100 mg/mL Pinaverium bromide [10]
(DMSO)
Dimethyl Sulfoxide _ , _ _

Slightly soluble Pinaverium bromide [11]
(DMSO)
Ethanol =10 mg/mL Pinaverium bromide [718]
Ethanol 100 mg/mL Pinaverium bromide [10]
Methanol Slightly soluble Pinaverium bromide [11]

10 mg/mL (requires ) ) ]
Water Pinaverium bromide [9]

ultrasound and heat)
Water 16 mg/mL - 50 mg/mL  Pinaverium bromide [10]
PBS (pH 7.2) =10 mg/mL Pinaverium bromide [718]
10% DMSO / 90% _ _ _

=>2.08 mg/mL Pinaverium bromide [9]

Corn Ol

Note:The significant variations in reported DMSO and water solubility may be attributed to

differences in experimental conditions such as temperature, pH, and the use of physical

methods like sonication or heating to enhance dissolution.
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Mechanism of Action: L-type Calcium Channel
Blockade

Pinaverium bromide exerts its therapeutic effect by selectively targeting L-type calcium

channels on the smooth muscle cells of the gastrointestinal tract.[1][4] This action inhibits the
influx of extracellular calcium, which is a critical step in the initiation of muscle contraction. By
blocking this pathway, Pinaverium leads to muscle relaxation, thereby alleviating spasms and

associated pain.[2][3]
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Mechanism of Action of Pinaverium Bromide.

Experimental Protocol: Thermodynamic Solubility
Determination

The Saturation Shake-Flask Method is a widely recognized and reliable technique for
determining the thermodynamic solubility of a compound.[12][13] It measures the equilibrium
concentration of a solute in a solvent in the presence of an excess of the solid solute.

A. Materials and Equipment
e Pinaverium bromide-d4 (solid)
e Selected organic solvent(s)

o Glass vials with screw caps
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Orbital shaker or thermomixer with temperature control
Centrifuge

Syringe filters (e.g., 0.22 um PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or MS) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
. Procedure

Preparation: Add an excess amount of solid Pinaverium bromide-d4 to a pre-weighed glass
vial. The excess is crucial to ensure that a saturated solution is achieved.[12]

Solvent Addition: Add a precise volume of the chosen organic solvent to the vial.

Equilibration: Tightly cap the vial and place it in an orbital shaker or thermomixer set to a
constant temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically
24-48 hours) to ensure equilibrium is reached.[13][14] The system is at equilibrium when the
concentration of the dissolved solute remains constant over time.

Phase Separation: After equilibration, allow the suspension to settle.[13] To ensure complete
separation of the undissolved solid from the saturated solution, centrifuge the vials at high
speed (e.g., 14,000 rpm for 15 minutes).[13]

Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To remove any
remaining microparticulates, immediately filter the aliquot using a syringe filter chemically
compatible with the solvent.

Quantification:

o Dilute the filtered supernatant to a concentration within the linear range of the analytical
method.
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o Analyze the concentration of Pinaverium bromide-d4 in the diluted sample using a
validated HPLC or UV-Vis spectrophotometry method.

o Calculate the original solubility in mg/mL or mol/L based on the dilution factor.

» Reproducibility: The experiment should be performed in triplicate to ensure the results are
accurate and reproducible.[15]
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Workflow for the Shake-Flask Solubility Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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